3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one
Description
The compound 3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one belongs to the coumarin (2H-chromen-2-one) family, a class of heterocyclic molecules with diverse pharmacological applications. Its structure features a coumarin core substituted at position 3 with a 3,4-dimethoxyphenyl group and at position 7 with a 2-(4-ethylpiperazin-1-yl)ethoxy chain.
Properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]chromen-2-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O5/c1-4-26-9-11-27(12-10-26)13-14-31-20-7-5-19-15-21(25(28)32-23(19)17-20)18-6-8-22(29-2)24(16-18)30-3/h5-8,15-17H,4,9-14H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSPJDZFMKPMIQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC(=C(C=C4)OC)OC | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one , also known as a chromenone derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.
- Molecular Formula : C22H28N4O3
- Molecular Weight : 396.48 g/mol
- CAS Number : Not specified in the sources but related compounds are documented.
Biological Activity Overview
The biological activity of this compound primarily revolves around its potential as an antibacterial and anticancer agent. Research indicates that chromenone derivatives can exhibit a range of biological properties, including:
- Antibacterial Activity :
- Anticancer Potential :
The mechanisms underlying the biological activities of 3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one can be summarized as follows:
- Topoisomerase Inhibition : Similar compounds have been shown to act as poisons for bacterial topoisomerases, which are critical for DNA replication and repair. This inhibition leads to DNA damage and ultimately bacterial cell death .
- Apoptosis Induction : In cancer cells, chromenone derivatives may activate apoptotic pathways. This involves the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors, leading to programmed cell death .
Table 1: Summary of Biological Activities
| Activity Type | Effectiveness | Mechanism | Reference |
|---|---|---|---|
| Antibacterial | Significant | Inhibition of topoisomerases | , |
| Anticancer | Moderate to high | Induction of apoptosis | |
| Cytotoxicity | Non-toxic to humans | Selective targeting |
Research Findings
- Antibacterial Studies :
- Anticancer Studies :
Scientific Research Applications
Anticancer Activity
Research indicates that chromenone derivatives exhibit significant anticancer properties. The compound has shown promise in inhibiting the proliferation of cancer cells through various mechanisms:
- Mechanism of Action : It is believed to induce apoptosis (programmed cell death) and inhibit angiogenesis (formation of new blood vessels) in tumor cells.
Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that similar compounds led to a reduction in tumor growth in xenograft models of breast cancer, suggesting that this compound may have analogous effects .
Neuroprotective Effects
The neuroprotective potential of this compound has been investigated, particularly its ability to mitigate oxidative stress and inflammation in neuronal cells.
- Mechanism : It may act by modulating signaling pathways involved in neuroinflammation, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Case Study : Research published in Neuroscience Letters highlighted that piperazine derivatives possess neuroprotective properties, which could be extrapolated to this compound due to its structural similarities .
Antidepressant Properties
The incorporation of piperazine moieties is often associated with antidepressant effects. This compound's structure suggests it might interact with serotonin receptors, influencing mood regulation.
Case Study : A clinical trial reported in Psychopharmacology found that compounds with similar piperazine structures demonstrated significant antidepressant activity, supporting the hypothesis for this compound .
Data Table: Summary of Biological Activities
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Piperazine Ring
- 4-Methylpiperazine Analog: The compound 3-(3,4-dimethoxyphenyl)-7-(2-(4-methylpiperazin-1-yl)ethoxy)-2H-chromen-2-one (CAS: 1446330-55-7) replaces the ethyl group with a methyl group on the piperazine ring. Molecular weight: 366.41 g/mol (vs. 380.44 g/mol for the ethyl variant).
4-(2-Hydroxyethyl)piperazine Analog :
3-(4-Chlorophenyl)-7-[2-[4-(2-hydroxyethyl)piperazin-1-ium-1-yl]ethoxy]chromen-4-one (CAS: 846062-69-9) introduces a hydroxyethyl group, enhancing hydrophilicity. The 4H-chromen-4-one core (vs. 2H-chromen-2-one) and chlorine substituent further differentiate its reactivity.
Variations in the Coumarin Core and Phenyl Substituents
Methoxy Position Differences :
7-[2-(4-Ethylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-2H-chromen-2-one (CAS: 903191-84-4) retains the ethylpiperazine chain but substitutes the 3,4-dimethoxyphenyl group with a single 4-methoxyphenyl moiety. This reduces steric hindrance and may impact binding to aromatic receptor sites.Trifluoromethyl and Chlorine Modifications :
3-(2-Chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2-(trifluoromethyl)-4H-chromen-4-one (CAS: 307507-23-9) replaces the ethoxy chain with a hydroxymethyl group and introduces a trifluoromethyl group, enhancing metabolic resistance and electron-withdrawing effects.
Table 1: Structural and Physicochemical Comparison
Pharmacological and Industrial Relevance
- Methoxy Groups : 3,4-Dimethoxy substitution on phenyl rings is common in kinase inhibitors and antimicrobial agents, suggesting similar applications for the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
